Cas no 1353876-51-3 (tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate
• CAS No: 1353876-51-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6567277
• PubChem ID: 87517540
• Update Time: 2025-08-05

tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate
• SCHEMBL3375480
• tert-butyl N-[(1S)-1-(5-methylfuran-2-yl)-3-oxopropyl]carbamate
• 1353876-51-3
• EN300-1164839

• Inchi： 1S/C13H19NO4/c1-9-5-6-11(17-9)10(7-8-15)14-12(16)18-13(2,3)4/h5-6,8,10H,7H2,1-4H3,(H,14,16)/t10-/m0/s1
• InChI Key： XWBLTDMKVCLZQJ-JTQLQIEISA-N
• SMILES： O(C(N[C@@H](CC=O)C1=CC=C(C)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate

tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate (CAS No. 1353876-51-3) is a highly specialized organic compound with significant applications in the fields of organic synthesis and drug discovery. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a 5-methylfuran moiety. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in its chemical properties and biological activity.

Recent studies have highlighted the importance of tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate in the development of novel therapeutic agents. Its structure makes it an ideal candidate for exploring enantioselective synthesis and bioisosteric replacements in medicinal chemistry. The 5-methylfuran group, in particular, has been shown to enhance pharmacokinetic properties such as solubility and bioavailability, making this compound a valuable tool in drug design.

The synthesis of tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol or amine intermediate. Advanced techniques such as asymmetric catalysis and enzymatic resolution have been employed to achieve high enantiomeric excess (ee) in the final product. These methods not only ensure the desired stereochemistry but also contribute to the overall efficiency of the synthesis.

In terms of applications, this compound has found utility in the construction of complex molecular frameworks. Its carbamate functionality makes it amenable to various coupling reactions, including those involving amides, esters, and ureas. Additionally, the presence of the 5-methylfuran group provides opportunities for exploring heterocyclic chemistry and its influence on molecular recognition processes.

Recent research has also focused on the biological evaluation of tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate. Studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs) and other membrane-bound proteins. The compound's ability to modulate these targets suggests its role in the development of novel therapeutics for conditions such as inflammation, pain, and neurodegenerative diseases.

Furthermore, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of this compound with greater accuracy. Molecular modeling studies have revealed that the tert-butyl group contributes to lipophilicity, while the 5-methylfuran moiety enhances solubility. These insights are critical for optimizing drug delivery systems and improving patient outcomes.

In conclusion, tert-butyl N-(1S)-1-(5-methylfuran-2-yl)-3-oxopropylcarbamate is a versatile compound with immense potential in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in advancing modern medicinal chemistry.